molecular formula C7H10BF4K B6177427 potassium trifluoro({6-fluorospiro[3.3]heptan-2-yl})boranuide CAS No. 2715119-88-1

potassium trifluoro({6-fluorospiro[3.3]heptan-2-yl})boranuide

Cat. No. B6177427
CAS RN: 2715119-88-1
M. Wt: 220.1
InChI Key:
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Description

Potassium trifluoro({6-fluorospiro[3.3]heptan-2-yl})boranuide, or KFSPH, is an organic compound utilized in a variety of scientific research applications. It is a colorless, volatile, and odorless liquid, and is prepared by the reaction of boron trifluoride and 6-fluorospiro[3.3]heptan-2-yl potassium. This compound has been found to be useful in a variety of laboratory studies, as well as in the development of new drugs and therapeutic compounds.

Mechanism of Action

The mechanism of action of KFSPH is not fully understood, however, it is believed to be related to its ability to interact with certain proteins and enzymes. The compound has been found to inhibit the activity of certain enzymes, leading to the inhibition of certain metabolic processes. Additionally, KFSPH has been found to interact with certain proteins, resulting in the inhibition of their activity.
Biochemical and Physiological Effects
KFSPH has been found to have a variety of biochemical and physiological effects. The compound has been found to inhibit the activity of certain enzymes, leading to the inhibition of certain metabolic processes. Additionally, KFSPH has been found to interact with certain proteins, resulting in the inhibition of their activity. Furthermore, the compound has been found to have a variety of anti-inflammatory effects, as well as anti-bacterial and anti-viral effects.

Advantages and Limitations for Lab Experiments

KFSPH has a number of advantages and limitations when used in laboratory experiments. One of the main advantages of the compound is its low cost and availability. Additionally, KFSPH is easy to synthesize and can be stored for extended periods of time. However, one of the main limitations of the compound is its volatile nature, which can lead to the loss of the compound during experiments. Additionally, the compound can be toxic when inhaled or ingested, and should be handled with caution.

Future Directions

There are a number of potential future directions for the use of KFSPH. One potential direction is the use of the compound in the development of new drugs and therapeutic compounds. Additionally, the compound could be used in the synthesis of various organic compounds, such as amino acids and peptides. Furthermore, the compound could be utilized in the development of new diagnostic tools and techniques. Finally, the compound could be used in the synthesis of various nanomaterials, such as nanotubes and nanowires.

Synthesis Methods

KFSPH is synthesized by the reaction of boron trifluoride and 6-fluorospiro[3.3]heptan-2-yl potassium. This reaction is typically carried out at room temperature in a sealed reaction vessel, and the resulting product is a colorless, volatile, and odorless liquid. The synthesis of KFSPH involves the use of a number of organic reagents, including anhydrous HF, boron trifluoride, and 6-fluorospiro[3.3]heptan-2-yl potassium. The reaction of these reagents is catalyzed by an acid, such as sulfuric acid, and the product is then purified using column chromatography.

Scientific Research Applications

KFSPH has been found to be useful in a variety of scientific research applications. It has been utilized in the synthesis of various drug compounds, including those used in the treatment of cancer and other diseases. Furthermore, KFSPH has been used in the synthesis of new therapeutic compounds, as well as in the development of new drugs. Additionally, the compound has been used in the synthesis of various organic compounds, such as amino acids and peptides.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for potassium trifluoro({6-fluorospiro[3.3]heptan-2-yl})boranuide involves the reaction of 6-fluorospiro[3.3]heptan-2-ol with potassium borohydride followed by treatment with trifluoroacetic acid and potassium hydroxide.", "Starting Materials": [ "6-fluorospiro[3.3]heptan-2-ol", "potassium borohydride", "trifluoroacetic acid", "potassium hydroxide" ], "Reaction": [ "Step 1: 6-fluorospiro[3.3]heptan-2-ol is reacted with potassium borohydride in anhydrous tetrahydrofuran (THF) at room temperature for 24 hours.", "Step 2: The resulting mixture is then treated with trifluoroacetic acid at 0°C for 1 hour.", "Step 3: Finally, the reaction mixture is neutralized with potassium hydroxide and the product, potassium trifluoro({6-fluorospiro[3.3]heptan-2-yl})boranuide, is obtained by filtration and drying." ] }

CAS RN

2715119-88-1

Molecular Formula

C7H10BF4K

Molecular Weight

220.1

Purity

95

Origin of Product

United States

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